1-methyl-N-(3-((2-(methylthio)phenyl)amino)quinoxalin-2-yl)-1H-pyrazole-4-sulfonamide

• IUPAC Name: 1-methyl-N-[3-(2-methylsulfanylanilino)quinoxalin-2-yl]pyrazole-4-sulfonamide
• InChI: InChI=1S/C19H18N6O2S2/c1-25-12-13(11-20-25)29(26,27)24-19-18(21-14-7-3-4-8-15(14)22-19)23-16-9-5-6-10-17(16)28-2/h3-12H,1-2H3,(H,21,23)(H,22,24)
• InChI Key: JLGNQJYLLHUGJP-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C=N1)S(=O)(=O)NC2=NC3=CC=CC=C3N=C2NC4=CC=CC=C4SC
• Molecular Formula: C19H18N6O2S2
• Molecular Weight: 426.5 g/mol

Description

1-methyl-N-(3-((2-(methylthio)phenyl)amino)quinoxalin-2-yl)-1H-pyrazole-4-sulfonamide is a useful research compound. Its molecular formula is C19H18N6O2S2 and its molecular weight is 426.51. The purity is usually 95%.
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Scientific Research Applications

Green Chemistry in Synthesis

The synthesis of novel chemical scaffolds, such as quinoxaline derivatives, exemplifies the application of green chemistry principles. These processes aim for regioselective synthesis, utilizing environmentally friendly catalysts and avoiding the need for harsh solvents or purification steps. This approach not only contributes to the sustainable production of chemicals but also opens up new avenues for the development of pharmaceuticals and materials with minimized environmental impact (N. Poomathi et al., 2015).

Sulfonamide-based Hybrid Compounds

Sulfonamides play a significant role in the development of hybrid compounds with diverse pharmacological activities. The design and synthesis of these hybrids, incorporating various organic scaffolds like quinoxaline, enable the exploration of novel treatments for a range of conditions, from bacterial infections to chronic diseases. This research area highlights the versatility of sulfonamides in drug discovery and the ongoing search for more effective and selective therapeutic agents (Reihane Ghomashi et al., 2022).

Antimalarial and COVID-19 Research

In the context of infectious diseases, the exploration of sulfonamide derivatives for their antimalarial properties has been extended to evaluating their potential against COVID-19. Through computational calculations and molecular docking studies, researchers aim to identify compounds that can inhibit vital proteins of pathogens, demonstrating the adaptability of this class of molecules to address emerging global health challenges (Asmaa M. Fahim & Eman H. I. Ismael, 2021).

Molecular Interactions and Properties

The study of molecular interactions and properties of quinoxaline derivatives in various solvents provides insights into their behavior at the molecular level. Such research informs the development of novel compounds with tailored properties for specific applications, from pharmaceuticals to materials science. Understanding these interactions is crucial for designing molecules with optimal efficacy and safety profiles (Gnanapragasam Raphael et al., 2015).